5-Fluorobenzo[d]thiazole

• IUPAC Name: 5-fluoro-1,3-benzothiazole
• InChI: InChI=1S/C7H4FNS/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
• InChI Key: ANEKYSBZODRVRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)N=CS2
• Molecular Formula: C7H4FNS
• DSSTOX Substance ID: DTXSID20596253
• Molecular Weight: 153.18 g/mol
• CAS RN: 1644-85-5

Description

5-Fluorobenzo[d]thiazole is a useful reactant in the preparation of antileishmanial drug candidates. It is an organic heterocycle moiety which has previously shown remarkable properties as a conjugated polymer and in solution-based studies.

Synthesis Analysis

Thiazole synthesis involves various methods such as the condensation reaction of 2-aminothiophenol, the cyclization reaction of thioformanilides or thiourea, the catalytic addition reaction of o-haloaniline and a sulfur-containing compound, and the C–C coupling reaction at the 2-position of the benzothiazole.

Molecular Structure Analysis

The molecular weight of this compound is 154.19. It is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Chemical Reactions Analysis

The introduction of certain structures or functional groups on benzothiazole and its derivatives containing a benzene ring and a thiazole ring can be used to construct benzothiazole fluorescent probes.

Physical And Chemical Properties Analysis

This compound has a high quantum yield and large Stokes shift. It is mainly composed of two parts: the benzothiazole moiety, namely the R1 moiety and the R2 moiety connected to the benzothiazole.

Scientific Research Applications

1. Binding Capability and Vibrational Spectroscopy

5-Fluorobenzo[d]thiazole's binding capability with metals, particularly gold, can be understood through vibrational spectroscopic analysis and quantum chemical calculations. Research has shown that derivatives like this compound-2(3H)-thione have stable conformations and interact with gold, though with varying efficiencies (Sun et al., 2008).

2. Antimicrobial Properties

Thiazoles, including those containing this compound, have been synthesized and demonstrated good antibacterial activity against various bacterial strains. These compounds, particularly certain derivatives, show a broad range of activity and potential for further development as antibacterials (Santosh et al., 2018).

3. Antimicrobial and Anti-Cancer Evaluation

Novel series of 5-fluoro-6-(4-methylpiperazin-1-yl)-substituted phenylbenzo[d]thiazoles have been synthesized, exhibiting significant bacterial growth inhibition and showing excellent antibacterial properties, especially against Gram-positive bacteria like Staphylococcus aureus (Al-Harthy et al., 2018).

4. Heterocyclic Ring Systems in Medicinal Chemistry

This compound is part of important heterocyclic ring systems in medicinal chemistry, particularly in the synthesis of glucokinase inhibitors and other pharmacologically active compounds. Its derivatives play a role in the development of new methodologies for direct phosphonation of thiazoles (Wu & Yang, 2009).

5. Potential in Drug Discovery

This compound derivatives have shown potential in drug discovery, particularly in targeting human 5-lipoxygenase, an enzyme important in asthma and allergy treatment. These derivatives have been identified as potent compounds with potential as lead molecules for further development (Sinha et al., 2016).

6. Anticancer Activity

Compounds like 5Z-(4-fluorobenzylidene)-2-(4-hydroxyphenylamino)-thiazol-4-one have been studied for their anticancer activity, indicating significant impact on reactive oxygen species production, caspase-3 activity, and cell metabolism in various cancer cell lines (Szychowski et al., 2019).

Mechanism of Action

Target of Action

5-Fluorobenzo[d]thiazole is a heterocyclic organic compound Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been found to interact with various targets, leading to a range of biological effects . For instance, some thiazole derivatives have been found to inhibit quorum sensing in bacteria .

Biochemical Pathways

It is known that bacteria use quorum sensing pathways to respond to external factors such as nutrient availability, defense mechanisms, and coordinate host toxic behaviors such as biofilm formation, virulence production, and other pathogenesis . Thiazole derivatives have been found to inhibit these pathways .

Pharmacokinetics

The compound is known to be a solid at room temperature , which may influence its bioavailability.

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

When handling 5-Fluorobenzo[d]thiazole, it is advised to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Future Directions

There is a growing demand for new fluorescent small molecule dyes for solid state applications in the photonics and optoelectronics industry. Thiazolo[5,4-d]thiazole-based materials have been recognized for their high potential, notably in the field of organic photovoltaics. There is plenty of room for improvement and broadening of the material scope.

Biochemical Analysis

Biochemical Properties

5-Fluorobenzo[d]thiazole, like other thiazoles, exhibits a broad spectrum of biological effects . The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows this compound to interact with various enzymes, proteins, and other biomolecules in biochemical reactions .

Cellular Effects

Benzothiazole derivatives, which include this compound, have been shown to exhibit anti-inflammatory and anticancer properties . These compounds can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .